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Compound of Interest

Compound Name: 2-(2-Chlorophenoxy)Ethylamine

Cat. No.: B1302048

Application Notes and Protocols for 2-(2-
Chlorophenoxy)Ethylamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of 2-(2-
Chlorophenoxy)Ethylamine (CAS No. 26378-53-0). Adherence to these protocols is crucial to
minimize risks and ensure a safe laboratory environment.

Hazard Identification and Classification

2-(2-Chlorophenoxy)Ethylamine is classified as a hazardous chemical that can cause severe
skin burns and eye damage.[1][2][3] It is essential to handle this compound with appropriate
personal protective equipment and engineering controls.

Physicochemical and Toxicological Data

The following tables summarize the available quantitative data for 2-(2-
Chlorophenoxy)Ethylamine.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C8H10CINO [3]
CAS Number 26378-53-0 [3]
Appearance No information available [3]
Melting Point 39-40 °C [2]
Boiling Point 115-117 °C (at 5 torr) [2]

Table 2: Toxicological Data

Test Result Source
Acute Oral Toxicity No data available [1][2]
Acute Dermal Toxicity No data available [11[2]
Acute Inhalation Toxicity No data available [1][2]

Note: A comprehensive toxicological profile for this compound is not currently available. All
handling should proceed with the assumption that the substance is highly toxic.

Experimental Protocols

Personal Protective Equipment (PPE)
Before handling 2-(2-Chlorophenoxy)Ethylamine, the following PPE is mandatory:

o Eye and Face Protection: Wear tightly fitting safety goggles or a full-face shield.[1][2]
o Skin Protection:
o Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber).[2]

o Clothing: A lab coat or chemical-resistant apron must be worn.[1][2] For larger quantities,
impervious clothing is recommended.
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» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[1][2] If ventilation is inadequate, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors should be used.

Personal Protective Equipment (PPE) Protocol

- ) Step 1 | Wear Safety Goggles | _Step 2 Wear Chemical Step 3 | WearLab Coat | Step4 | Use in Fume Hood or
o (i Cleie]) or Face Shield Resistant Gloves or Apron Wear Respirator

Proceed with Experiment

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

Handling Procedures

» Engineering Controls: All work with 2-(2-Chlorophenoxy)Ethylamine should be conducted
in a properly functioning chemical fume hood to minimize inhalation exposure.[1][2] Eyewash
stations and safety showers must be readily accessible.[1]

e General Handling:

[e]

Avoid contact with skin, eyes, and clothing.[1]

o

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

[¢]

Wash hands thoroughly after handling.[1]

[¢]

Use only non-sparking tools to prevent ignition sources.[2]

Storage Procedures

» Container: Store in a tightly closed, original container.[1][2]
» Location: Keep in a cool, dry, and well-ventilated area.[1][2]

¢ Incompatible Materials: Store separately from the following incompatible materials:
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[e]

Acids[1]

o

Strong oxidizing agents[1]

[¢]

Acid anhydrides|[1]

[¢]

Acid chlorides[1]
o Carbon dioxide[1]

o Atmosphere: For long-term storage, consider storing under an inert atmosphere.[3]

Chemical Storage Protocol

2-(2-Chlorophenoxy)Ethylamine

Store in Cool, Dry,
Well-Ventilated Area

Separate from Incompatible Materials:
- Acids
Tightly Closed - Strong Oxidizing Agents
Original Container - Acid Anhydrides
- Acid Chlorides
- Carbon Dioxide

Click to download full resolution via product page

Caption: Safe Storage Logical Relationships.

Emergency Procedures
First Aid Measures
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek immediate medical attention.[1][2]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][2]

Spill and Leak Procedures

o Small Spills:

Evacuate the area.

[e]

o

Wear appropriate PPE as described in section 3.1.

[¢]

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable, labeled container for disposal.

[¢]

e Large Spills:
o Evacuate the immediate area and alert others.
o Contact your institution's emergency response team.

o Prevent the spill from entering drains or waterways.[2]

Disposal Considerations

Dispose of 2-(2-Chlorophenoxy)Ethylamine and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations. Do not dispose of it down
the drain.
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Stability and Reactivity

¢ Reactivity: No specific reactivity data is available.
o Chemical Stability: Stable under recommended storage conditions.[4]

» Hazardous Decomposition Products: Under fire conditions, this compound may decompose
to produce nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1]

e Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,
acid chlorides, and carbon dioxide.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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